Cas no 108481-44-3 (Dimethyl-d6 Carbonate)

• Product Name: Dimethyl-d6 Carbonate
• CAS No: 108481-44-3
• MF: C₃H₆O₃
• MW: 96.1149
• MDL: MFCD01073488
• CID: 138180
• Update Time: 2025-05-21

Dimethyl-d6 Carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid,di(methyl-d3) ester (6CI)
• DIMETHYL CARBONATE-D6
• bis(trideuteriomethyl) carbonate
• Dimethyl-d6 Carbonate
• carbonic acid bis-trideuteriomethyl ester
• d6-carbonic acid dimethyl ester
• DE235A
• Kohlensaeure-bis-trideuteriomethylester
• Kohlensaeure-hexadeutero-dimethylester
• DiMethylcarbona

• MDL： MFCD01073488
• Inchi： InChI=1S/C3H6O3/c1-5-3(4)6-2/h1-2H3/i1D3,2D3
• InChI Key： IEJIGPNLZYLLBP-WFGJKAKNSA-N
• SMILES： O(C([2H])([2H])[2H])C(=O)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 90.03170

Experimental Properties

• Flash Point: 16℃
• PSA: 35.53000
• LogP: 0.39920

Dimethyl-d6 Carbonate Security Information

• Hazardous Material transportation number：1161
• Hazard Category Code： 11
• Safety Instruction： 9-16-2017/9/16
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on Dimethyl-d6 Carbonate

Comprehensive Analysis of Dimethyl-d6 Carbonate (CAS No. 108481-44-3): Applications and Innovations

Dimethyl-d6 Carbonate (CAS No. 108481-44-3) is a deuterated derivative of dimethyl carbonate, a versatile organic compound widely used in pharmaceuticals, agrochemicals, and material science. The incorporation of deuterium atoms (d6) enhances its utility in NMR spectroscopy and isotope labeling studies, making it a critical tool for researchers investigating molecular structures and reaction mechanisms. This compound’s unique properties align with growing demand for stable isotope-labeled compounds in drug development and environmental analysis.

The chemical industry has seen a surge in interest for deuterated solvents like Dimethyl-d6 Carbonate, driven by advancements in precision medicine and green chemistry. Researchers frequently search for "deuterated carbonate applications" or "CAS 108481-44-3 solubility," reflecting its relevance in optimizing synthetic routes and reducing metabolic interference in pharmaceutical formulations. Its role in lithium-ion battery electrolytes also ties into the booming renewable energy sector, where non-toxic solvents are prioritized.

From a synthetic perspective, Dimethyl-d6 Carbonate serves as a methylating agent with minimal isotopic effect, a feature highlighted in queries like "deuterium labeling efficiency." Its stability under acidic conditions makes it ideal for protecting group chemistry, while its low volatility addresses safety concerns in industrial settings. Recent publications emphasize its use in PET radiopharmaceuticals, where isotopic purity (>99%) is crucial for imaging accuracy.

Environmental considerations further elevate the compound’s profile. Unlike traditional halogenated solvents, Dimethyl-d6 Carbonate decomposes into benign byproducts (CO₂ and methanol-d₄), aligning with sustainable chemistry goals. This biodegradability responds to trending searches such as "eco-friendly deuterated reagents" and "green solvent alternatives." Regulatory agencies increasingly recommend such compounds to minimize carbon footprints in manufacturing.

In analytical chemistry, the compound’s distinct NMR chemical shift (δ 3.7 ppm for CD₃ groups) simplifies spectral interpretation—a frequent topic in forums discussing "NMR solvent selection." Its compatibility with HPLC-MS systems also supports metabolomics studies, particularly in tracing deuterium incorporation pathways during drug metabolism.

Future directions for CAS 108481-44-3 include flow chemistry applications, where its rapid mixing properties could enhance continuous production processes. As industries seek answers to "scaling deuterated compound synthesis," this compound’s balance of reactivity and stability positions it as a scalable solution. Collaborative studies between academia and manufacturers are expected to unlock further potential in catalysis and polycarbonate engineering.